Cas no 1949726-13-9 (9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole)

• Product Name: 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole
• CAS No: 1949726-13-9
• MF: C₂₂H₃₁NO₃
• MW: 357.486446619034
• CID: 4744799
• PubChem ID: 132510986
• Update Time: 2025-10-21

9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(1,1-Dimethylheptyl)-9-methoxy-4,4-dimethyl-4H-[1]benzopyrano[3,4-d]isoxazole
• PM 226
• J3.536.424B
• 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole
• DA-66782
• 9-methoxy-4,4-dimethyl-7-(2-methyloctan-2-yl)chromeno[3,4-d][1,2]oxazole
• BDBM50532442
• AKOS040756053
• PM226
• CS-0120912
• CHEMBL4444725
• HY-136238
• 1949726-13-9

• Inchi： 1S/C22H31NO3/c1-7-8-9-10-11-21(2,3)15-12-17(24-6)19-18(13-15)25-22(4,5)16-14-23-26-20(16)19/h12-14H,7-11H2,1-6H3
• InChI Key： VFWIRWAAMNBBFG-UHFFFAOYSA-N
• SMILES： O1C2C(C3=C(C=NO3)C1(C)C)=C(C=C(C=2)C(C)(C)CCCCCC)OC

Computed Properties

• Exact Mass: 357.23039385g/mol
• Monoisotopic Mass: 357.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 44.5

Additional information on 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole

Introduction to 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole (CAS No. 1949726-13-9)

9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole, identified by its CAS number 1949726-13-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the chromeno[3,4-d][1,2]oxazole class, a scaffold that has been increasingly explored for its potential biological activities. The structural features of this compound, including its methoxy substituent at the 9-position and the presence of a dimethyl group at the 4-position, contribute to its unique chemical properties and reactivity. Additionally, the 2-methyl-2-octanyl side chain at the 7-position introduces a hydrophobic moiety, which may influence its solubility and interaction with biological targets.

The synthesis of 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole involves multi-step organic transformations that require precise control over reaction conditions. The chromeno[3,4-d][1,2]oxazole core is typically constructed through cyclization reactions of appropriately substituted precursors. The introduction of the methoxy, dimethyl, and 2-methyl-2-octanyl groups requires careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently.

In recent years, there has been growing interest in chromeno[3,4-d][1,2]oxazole derivatives due to their demonstrated biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motif of this class of molecules allows for interactions with multiple biological targets, making them versatile candidates for drug discovery. Specifically, the methoxy group can modulate electronic properties and enhance binding affinity to certain enzymes or receptors. The dimethyl group at the 4-position may contribute to steric hindrance, influencing the compound's orientation in binding pockets.

The presence of the 2-methyl-2-octanyl side chain adds another layer of complexity to the molecule's behavior. This hydrophobic group can improve membrane permeability, which is often crucial for drug bioavailability. Additionally, it may facilitate interactions with lipophilic regions of biological targets. Computational studies have been instrumental in understanding how these structural features influence biological activity. Molecular docking simulations have revealed that 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole can bind effectively to several protein targets relevant to inflammatory diseases and cancer pathways.

Recent experimental studies have highlighted the potential of this compound as an inhibitor of key enzymes involved in inflammatory responses. In vitro assays have demonstrated that it can suppress the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The methoxy and dimethyl substituents appear to play critical roles in modulating enzyme-substrate interactions. Furthermore, preliminary in vivo studies have shown that 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole exhibits anti-inflammatory effects comparable to existing therapeutic agents but with improved selectivity and reduced side effects.

The anticancer potential of this compound has also been explored extensively. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. The unique scaffold of chromeno[3,4-d][1,2]oxazole allows for selective targeting of cancer-specific pathways while minimizing toxicity to healthy cells. The dimethyl group has been identified as a critical determinant of its antitumor activity by enhancing binding affinity to cancer-related proteins such as Bcl-xL and survivin.

The development of novel antimicrobial agents is another area where this compound has shown promise. Resistance to conventional antibiotics is a growing global health concern, necessitating the discovery of new therapeutic strategies. Studies have demonstrated that 9-Methoxy-4,4-dimethyl-7-(2-methyl-2-octanyl)-4H-chromeno[3,4-d][1,2]oxazole exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism involves interference with bacterial cell wall synthesis and disruption of essential metabolic processes. The hydrophobic nature imparted by the 2-methyl-2-octanyl group appears to enhance its ability to penetrate bacterial membranes effectively.

The pharmacokinetic properties of this compound are also under investigation to optimize its therapeutic efficacy. Absorption studies suggest that it is well-absorbed following oral administration but exhibits moderate bioavailability due to rapid metabolism by cytochrome P450 enzymes. However， modifications such as prodrug formulations or co-administration with enzyme inhibitors could potentially enhance its systemic availability。 Additionally， research into solubility enhancement techniques has shown promising results using cyclodextrins or other solubilizing agents。

Future directions in the study of 9-Methoxy-4， 5 dimethyl 7( 8methylene) oxaazo ]chromen o [ 34d ] [12 ox az ole CAS NO19】。 will focus on further optimization through structure-based drug design approaches。 Advances in computational chemistry will continue to play a pivotal role in predicting biological activity and guiding synthetic efforts。 Additionally， preclinical trials are planned to evaluate its safety profile and therapeutic potential in animal models before progressing to human clinical trials。